- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Phthalocyanines
Phthalocyanines are a class of macrocyclic organic compounds characterized by a planar, annulated porphyrin-like structure. These compounds feature a central metal ion surrounded by four nitrogen atoms from each of the 32 heterocyclic rings arranged in a square. Due to their unique molecular architecture and electronic properties, phthalocyanines find extensive applications across various industries.
Phthalocyanines exhibit strong absorption in the visible region, making them highly suitable for use as pigments and dyes in textiles, plastics, paints, and inks. Their photostability and wide color range (ranging from blue to green) contribute significantly to their popularity in these fields. Additionally, phthalocyanines are valued for their semiconductor properties, which make them useful in electronics, particularly in solar cells and gas sensing applications.
In the medical field, certain phthalocyanine derivatives are used as photosensitizers in photodynamic therapy (PDT), where they enhance light-induced tissue destruction. These compounds can also be employed in drug delivery systems due to their ability to encapsulate and transport drugs effectively.
Overall, the versatile nature of phthalocyanines makes them valuable materials with diverse applications across multiple sectors.

-
Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
-
Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
-
Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
-
Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery SystemsHyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
-
Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...